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(E)-(3-chloro-4-methoxyphenyl){1-[2-(dimethylammonio)ethyl]-2-(4-methoxyphenyl)-4,5-dioxopyrrolidin-3-ylidene}methanolate (E)-(3-chloro-4-methoxyphenyl){1-[2-(dimethylammonio)ethyl]-2-(4-methoxyphenyl)-4,5-dioxopyrrolidin-3-ylidene}methanolate
Brand Name: Vulcanchem
CAS No.:
VCID: VC0728093
InChI: InChI=1S/C23H25ClN2O5/c1-25(2)11-12-26-20(14-5-8-16(30-3)9-6-14)19(22(28)23(26)29)21(27)15-7-10-18(31-4)17(24)13-15/h5-10,13,20,27H,11-12H2,1-4H3/b21-19+
SMILES: CN(C)CCN1C(C(=C(C2=CC(=C(C=C2)OC)Cl)O)C(=O)C1=O)C3=CC=C(C=C3)OC
Molecular Formula: C23H25ClN2O5
Molecular Weight: 444.9 g/mol

(E)-(3-chloro-4-methoxyphenyl){1-[2-(dimethylammonio)ethyl]-2-(4-methoxyphenyl)-4,5-dioxopyrrolidin-3-ylidene}methanolate

CAS No.:

Cat. No.: VC0728093

Molecular Formula: C23H25ClN2O5

Molecular Weight: 444.9 g/mol

* For research use only. Not for human or veterinary use.

(E)-(3-chloro-4-methoxyphenyl){1-[2-(dimethylammonio)ethyl]-2-(4-methoxyphenyl)-4,5-dioxopyrrolidin-3-ylidene}methanolate -

Specification

Molecular Formula C23H25ClN2O5
Molecular Weight 444.9 g/mol
IUPAC Name (4E)-4-[(3-chloro-4-methoxyphenyl)-hydroxymethylidene]-1-[2-(dimethylamino)ethyl]-5-(4-methoxyphenyl)pyrrolidine-2,3-dione
Standard InChI InChI=1S/C23H25ClN2O5/c1-25(2)11-12-26-20(14-5-8-16(30-3)9-6-14)19(22(28)23(26)29)21(27)15-7-10-18(31-4)17(24)13-15/h5-10,13,20,27H,11-12H2,1-4H3/b21-19+
Standard InChI Key QNDUPSPDPQBLPQ-XUTLUUPISA-N
Isomeric SMILES C[NH+](C)CCN1C(/C(=C(/C2=CC(=C(C=C2)OC)Cl)\[O-])/C(=O)C1=O)C3=CC=C(C=C3)OC
SMILES CN(C)CCN1C(C(=C(C2=CC(=C(C=C2)OC)Cl)O)C(=O)C1=O)C3=CC=C(C=C3)OC
Canonical SMILES C[NH+](C)CCN1C(C(=C(C2=CC(=C(C=C2)OC)Cl)[O-])C(=O)C1=O)C3=CC=C(C=C3)OC

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